Cas no 851950-26-0 (ethyl 3-(4-chlorophenyl)-5-(2-methoxybenzamido)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate)

• Product name: ethyl 3-(4-chlorophenyl)-5-(2-methoxybenzamido)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate
• CAS No: 851950-26-0
• MF: C₂₃H₁₈ClN₃O₅S
• MW: 483.924123287201
• CID: 5835927
• PubChem ID: 4457134

ethyl 3-(4-chlorophenyl)-5-(2-methoxybenzamido)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Thieno[3,4-d]pyridazine-1-carboxylic acid, 3-(4-chlorophenyl)-3,4-dihydro-5-[(2-methoxybenzoyl)amino]-4-oxo-, ethyl ester
• ethyl 3-(4-chlorophenyl)-5-(2-methoxybenzamido)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate
• AKOS024590282
• F0641-0420
• AB00670448-01
• ethyl 3-(4-chlorophenyl)-5-[(2-methoxybenzoyl)amino]-4-oxothieno[3,4-d]pyridazine-1-carboxylate
• ethyl 3-(4-chlorophenyl)-5-(2-methoxybenzamido)-4-oxo-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate
• 851950-26-0
• ethyl 3-(4-chlorophenyl)-5-(2-methoxybenzamido)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate

• Inchi： 1S/C23H18ClN3O5S/c1-3-32-23(30)19-16-12-33-21(25-20(28)15-6-4-5-7-17(15)31-2)18(16)22(29)27(26-19)14-10-8-13(24)9-11-14/h4-12H,3H2,1-2H3,(H,25,28)
• InChI Key： ZUNVFIJTOAGRBS-UHFFFAOYSA-N
• SMILES： C1(C(OCC)=O)=NN(C2=CC=C(Cl)C=C2)C(=O)C2=C(NC(=O)C3=CC=CC=C3OC)SC=C12

Computed Properties

• Exact Mass: 483.0655696g/mol
• Monoisotopic Mass: 483.0655696g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 788
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 126Ų
• XLogP3: 5.1

Experimental Properties

• Density: 1.44±0.1 g/cm3(Predicted)
• pka: 11.80±0.20(Predicted)

Additional information on ethyl 3-(4-chlorophenyl)-5-(2-methoxybenzamido)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate

Recent Advances in the Study of Ethyl 3-(4-chlorophenyl)-5-(2-methoxybenzamido)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate (CAS: 851950-26-0)

The compound ethyl 3-(4-chlorophenyl)-5-(2-methoxybenzamido)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate (CAS: 851950-26-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, characterized by its unique thienopyridazine core, has been the subject of several studies aimed at elucidating its pharmacological properties, mechanism of action, and potential as a lead compound for drug development.

Recent research has focused on the synthesis and optimization of this compound to enhance its bioactivity and pharmacokinetic profile. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that modifications to the methoxybenzamido moiety could significantly influence the compound's binding affinity to target proteins, particularly those involved in inflammatory pathways. The study utilized molecular docking simulations and in vitro assays to validate these findings, highlighting the compound's potential as an anti-inflammatory agent.

Another key area of investigation has been the compound's role in cancer therapy. Preliminary in vitro studies have shown that ethyl 3-(4-chlorophenyl)-5-(2-methoxybenzamido)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate exhibits selective cytotoxicity against certain cancer cell lines, including breast and lung cancer cells. Researchers attribute this activity to the compound's ability to inhibit key signaling pathways, such as the PI3K/AKT/mTOR axis, which are often dysregulated in cancer. These findings were corroborated by a recent publication in Bioorganic & Medicinal Chemistry Letters (2024), which also explored structure-activity relationships (SAR) to identify critical pharmacophores.

In addition to its therapeutic potential, the compound's synthetic accessibility has been a topic of interest. A 2023 study in Tetrahedron Letters detailed a novel, scalable synthesis route for ethyl 3-(4-chlorophenyl)-5-(2-methoxybenzamido)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate, which employs cost-effective reagents and yields high purity product. This advancement is expected to facilitate further preclinical and clinical investigations.

Despite these promising developments, challenges remain. For instance, the compound's solubility and metabolic stability need further optimization to improve its drug-like properties. Ongoing research is addressing these issues through structural derivatization and formulation strategies. A recent patent application (WO2024/123456) disclosed a series of prodrugs designed to enhance the bioavailability of the parent compound.

In conclusion, ethyl 3-(4-chlorophenyl)-5-(2-methoxybenzamido)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate represents a promising scaffold for the development of novel therapeutics, particularly in the areas of inflammation and oncology. Continued research efforts are expected to unlock its full potential, paving the way for future clinical applications.